Cas no 197653-87-5 (Methanone, (2-chloro-5-nitrophenyl)(4-fluorophenyl)-)

• Product Name: Methanone, (2-chloro-5-nitrophenyl)(4-fluorophenyl)-
• CAS No: 197653-87-5
• MF: C₁₃H₇ClFNO₃
• MW: 279.650985956192
• CID: 2839960
• PubChem ID: 10612728
• Update Time: 2025-04-21

Methanone, (2-chloro-5-nitrophenyl)(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-5-nitrophenyl)(4-fluorophenyl)-
• 197653-87-5
• DTXSID60442548

• Inchi： 1S/C13H7ClFNO3/c14-12-6-5-10(16(18)19)7-11(12)13(17)8-1-3-9(15)4-2-8/h1-7H
• InChI Key： QXVHPTOKHQFHSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C1C=CC(=CC=1)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.0098489Da
• Monoisotopic Mass: 279.0098489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.9Ų